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Compound of Interest

Compound Name: 3-NBD-C12 Cholesterol

Cat. No.: B12392274 Get Quote

Essential Safety and Handling Guide for 3-NBD-
C12 Cholesterol
For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the use of 3-NBD-C12 Cholesterol, a
fluorescently-tagged cholesterol analog. Adherence to these procedures is critical for laboratory

safety and experimental integrity.

1. Compound Information and Hazards

3-NBD-C12 Cholesterol is a cholesterol derivative tagged with a hydrophilic NBD fluorophore.

[1][2][3][4][5] This design allows the cholesterol molecule to orient correctly within membrane

bilayers, making it a valuable tool for studying cholesterol's role in cellular processes.[1][6]

While specific hazard data for 3-NBD-C12 Cholesterol is not readily available, its components

—a cholesterol derivative and the NBD (nitrobenzoxadiazole) fluorophore—necessitate careful

handling. Fluorescent compounds, in general, should be handled with care to avoid skin

contact and inhalation. The product is intended for research use only and is not for human or

veterinary use.[1]
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Property Value References

Molecular Formula C45H70N4O5 [1]

Molecular Weight 747.1 g/mol [1]

Excitation Maximum (Ex) 465 nm [1][2]

Emission Maximum (Em) 535 nm [1][2]

Solubility in DMSO ~0.25 mg/mL [6]

Solubility in DMF ~1 mg/mL [6]

Storage Temperature -20°C [1][2][4]

2. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure and ensure safety. The

following PPE is mandatory when handling 3-NBD-C12 Cholesterol in its powdered form or in

solution.
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile Gloves

Double-gloving is

recommended, especially

when handling stock solutions.

Change gloves immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protects against splashes of

solutions containing the

compound.

Body Protection Laboratory Coat

A standard lab coat is required

to protect skin and clothing

from potential contamination.

Respiratory Protection Fume Hood

All handling of the powdered

form and preparation of stock

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

airborne particles.

Simulations using fluorescent tracers have demonstrated that improper PPE use can lead to

skin and clothing contamination.[7][8] Therefore, strict adherence to donning and doffing

procedures is critical.

3. Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe preparation of a stock solution of 3-NBD-C12 Cholesterol.

Experimental Protocol: Preparation of a 1 mg/mL Stock Solution in Ethanol

Preparation: Before starting, ensure the chemical fume hood is certified and functioning

correctly. Gather all necessary equipment, including vials, pipettes, and the required solvent

(ethanol).
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Weighing: Tare a clean, dry vial on an analytical balance inside the fume hood. Carefully

weigh the desired amount of 3-NBD-C12 Cholesterol powder directly into the vial.

Solubilization: Using a calibrated pipette, add the appropriate volume of ethanol to the vial to

achieve a 1 mg/mL concentration. For example, for 1 mg of the compound, add 1 mL of

ethanol.

Mixing: Cap the vial securely and vortex gently until the solid is completely dissolved. The

solution should be clear.

Storage: The product is typically supplied as a solution in ethanol.[6] If received in this form,

it can be stored at -20°C for at least one year.[1] If preparing a stock solution in a different

solvent, such as DMSO or DMF, it is recommended to aliquot the solution into smaller,

single-use volumes to avoid repeated freeze-thaw cycles.[2][6] Stock solutions in DMSO

should be used within a month when stored at -20°C.[2] Aqueous solutions are not

recommended for storage for more than one day.[6] Always protect from light.[2]

4. Disposal Plan

All materials contaminated with 3-NBD-C12 Cholesterol must be disposed of as chemical

waste.

Solid Waste: Contaminated items such as pipette tips, gloves, and empty vials should be

collected in a designated, sealed waste container labeled "Chemical Waste."

Liquid Waste: Unused or waste solutions of 3-NBD-C12 Cholesterol should be collected in

a clearly labeled, sealed container for hazardous chemical waste. Do not pour down the

drain.

Decontamination: Work surfaces should be decontaminated with a suitable laboratory

disinfectant.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

5. Experimental Workflow and Logic
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The following diagram illustrates the logical workflow for the safe handling of 3-NBD-C12
Cholesterol, from preparation to disposal.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-NBD-C12 Cholesterol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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